RuBi-GABA
RuBi-GABA
Ruthenium-bipyridine-triphenylphosphine caged GABA that is excited by visible wavelengths. Provides greater tissue penetration, less phototoxicity, faster photorelease kinetics and better spatial resolution than UV light-sensitive caged compounds. Produces GABA receptor-mediated currents in pyramidal neurons in vitro and displays no effect on endogenous GABAergic or glutamatergic transmission at concentrations effective for uncaging.
Brand Name:
Vulcanchem
CAS No.:
1028141-88-9
VCID:
VC0004685
InChI:
InChI=1S/C18H15P.2C10H8N2.C4H9NO2.F6P.Ru/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;2*1-3-7-11-9(5-1)10-6-2-4-8-12-10;5-3-1-2-4(6)7;1-7(2,3,4,5)6;/h1-15H;2*1-8H;1-3,5H2,(H,6,7);;/q;;;;-1;+2/p-1
SMILES:
C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=NC(=C1)C2=CC=CC=N2.C1=CC=NC(=C1)C2=CC=CC=N2.C(CC(=O)[O-])CN.F[P-](F)(F)(F)(F)F.[Ru+2]
Molecular Formula:
C42H39F6N5O2P2Ru
Molecular Weight:
922.815
RuBi-GABA
CAS No.: 1028141-88-9
Inhibitors
VCID: VC0004685
Molecular Formula: C42H39F6N5O2P2Ru
Molecular Weight: 922.815
| CAS No. | 1028141-88-9 |
|---|---|
| Product Name | RuBi-GABA |
| Molecular Formula | C42H39F6N5O2P2Ru |
| Molecular Weight | 922.815 |
| IUPAC Name | 4-aminobutanoate;2-pyridin-2-ylpyridine;ruthenium(2+);triphenylphosphane;hexafluorophosphate |
| Standard InChI | InChI=1S/C18H15P.2C10H8N2.C4H9NO2.F6P.Ru/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;2*1-3-7-11-9(5-1)10-6-2-4-8-12-10;5-3-1-2-4(6)7;1-7(2,3,4,5)6;/h1-15H;2*1-8H;1-3,5H2,(H,6,7);;/q;;;;-1;+2/p-1 |
| Standard InChIKey | SWFWLLYVSYURHZ-UHFFFAOYSA-M |
| SMILES | C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=NC(=C1)C2=CC=CC=N2.C1=CC=NC(=C1)C2=CC=CC=N2.C(CC(=O)[O-])CN.F[P-](F)(F)(F)(F)F.[Ru+2] |
| Description | Ruthenium-bipyridine-triphenylphosphine caged GABA that is excited by visible wavelengths. Provides greater tissue penetration, less phototoxicity, faster photorelease kinetics and better spatial resolution than UV light-sensitive caged compounds. Produces GABA receptor-mediated currents in pyramidal neurons in vitro and displays no effect on endogenous GABAergic or glutamatergic transmission at concentrations effective for uncaging. |
| Synonyms | (bis(2,2/'-Bipyridine-N,N/')triphenylphosphine)-4-aminobutyric acid ruthenium hexafluorophosphate complex |
| PubChem Compound | 129316180 |
| Last Modified | Nov 11 2021 |
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